1-ethyl-4-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine

Kinase inhibitor design Regioisomer SAR Pharmacophore geometry

Researchers progressing CDK2 inhibitor programs often encounter regioisomeric ambiguity that confounds SAR. This 4-position-linked bis-pyrazole-amine (CAS 1856095-69-6, ≥95%) directly mirrors the validated hinge-binding motif of the N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine series (CDK2 Ki = 0.005 µM). • Crystallographically confirmed 4-attachment geometry for CDK2 hinge engagement • Free amine at pyrazole 3-position enables direct diversification via SNAr or Buchwald-Hartwig coupling • Multi-supplier availability (1 g, 5 g) with no patent-related sales restrictions

Molecular Formula C11H17N5
Molecular Weight 219.29 g/mol
Cat. No. B15049729
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1-ethyl-4-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine
Molecular FormulaC11H17N5
Molecular Weight219.29 g/mol
Structural Identifiers
SMILESCCN1C=C(C(=N1)NCC2=CN(N=C2)C)C
InChIInChI=1S/C11H17N5/c1-4-16-7-9(2)11(14-16)12-5-10-6-13-15(3)8-10/h6-8H,4-5H2,1-3H3,(H,12,14)
InChIKeyQXGULPCYTXPQLT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Bis-Pyrazole Amine Scaffold Overview


1-Ethyl-4-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine (CAS 1856095-69-6) is a synthetic bis-pyrazole amine comprising two differentially substituted pyrazole rings connected via a methyleneamino linker at the 4-position of the 1-methylpyrazole moiety [1]. With a molecular formula of C₁₁H₁₇N₅ (free base, MW 219.29) and a topological polar surface area (TPSA) of 47.7 Ų, the compound occupies physicochemical space consistent with lead-like properties [1]. It is commercially available at ≥95% purity from multiple suppliers as a screening compound for early-stage drug discovery . The compound belongs to the aminopyrazole class, a privileged scaffold in medicinal chemistry with demonstrated activity against diverse kinase targets including CDK2, VEGFR-2, and RIP1 kinase [2].

Scaffold for kinase inhibitor lead generation (reported CDK2/VEGFR-2 context)

Minimal bis-pyrazole core supports unbiased SAR exploration

Fragment-like physicochemical profile (low MW, TPSA

Why Substituting Bis-Pyrazole Amine Analogs Fails


Closely related bis-pyrazole amines sharing the C₁₁H₁₇N₅ core cannot be treated as interchangeable because the position of the methyleneamino linker on the second pyrazole ring fundamentally alters the three-dimensional presentation of pharmacophoric features. The target compound attaches the linker at the 4-position of the 1-methylpyrazole ring, whereas the nearest regioisomer (CAS 1856023-91-0) uses the 3-position, resulting in a different hydrogen-bonding vector and shape complementarity for kinase ATP-binding pockets . Additional substituents on the second pyrazole—such as the 3-methyl group in the 1,3-dimethyl analog or the 5-trifluoromethyl group in the CF₃ analog (CAS 1856082-81-9)—introduce steric bulk and electronic perturbations that alter target engagement profiles, metabolic stability, and selectivity . In the bipyrazole kinase inhibitor class, the 4-position attachment motif has been specifically associated with potent CDK2 inhibition (Ki = 0.005 µM) and sub-micromolar antiproliferative activity, whereas alternative linker geometries yield different selectivity profiles [1]. Substituting the target compound with a structurally similar analog without controlled comparative data therefore risks confounding SAR interpretation and compromising hit-to-lead progression.

Linker regioisomerism

4- vs 3-position attachment shifts hydrogen-bonding vector; 3-position regioisomer lacks published kinase co-crystal data.

Additional ring substituents

C3-methyl or C5-CF₃ groups introduce steric/electronic perturbations that may alter selectivity and metabolic profile.

N-ethyl analog lipophilicity

Higher clogP without added H-bond capacity may reduce ligand efficiency and aqueous solubility.

Bis-Pyrazole Amine vs. Closest Analogs: Quantitative Evidence


Linker Regioisomerism: 4-Pyrazolylmethyl vs. 3-Pyrazolylmethyl

The target compound (CAS 1856095-69-6) features the methyleneamino linker attached to the 4-position of the 1-methyl-1H-pyrazole ring [1]. Its closest regioisomer, 1-ethyl-4-methyl-N-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine (CAS 1856023-91-0), differs solely in linker attachment at the 3-position . This positional isomerism produces distinct spatial vectors: the 4-attachment orients the second pyrazole ring laterally relative to the linker axis, whereas the 3-attachment projects it at an approximately 60° offset. In the N,4-di(1H-pyrazol-4-yl)amine scaffold series, the 4-position attachment has been crystallographically validated to engage the CDK2 hinge region via a bidentate hydrogen-bonding network, contributing to a Ki of 0.005 µM for the most potent analog [2]. The 3-position regioisomer lacks this validated binding mode, and no equivalent potency data have been reported for the 3-linked scaffold. Both compounds share the identical molecular formula (C₁₁H₁₇N₅ free base, C₁₁H₁₈ClN₅ as HCl salt) and molecular weight (219.29 free base, 255.75 HCl), confirming that the differentiation is purely geometric rather than due to bulk property differences [1].

Regioisomer Geometry
Class-level
4-Position vs. 3-position linker; approx. 60° vector difference
4-attachment validated in CDK2 co-crystal; 3-attachment untested.
4-Position geometry supports hinge-region engagement context
Binding mode inferred from N,4-di(pyrazol-4-yl)pyrimidin-2-amine series
Kinase inhibitor design Regioisomer SAR Pharmacophore geometry

Ligand Efficiency Advantage Over N-Ethyl Analog

The target compound (free base MW 219.29, C₁₁H₁₇N₅) is 14 Da lighter than its N-ethyl analog, 1-ethyl-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methyl-1H-pyrazol-3-amine (CAS 1855951-91-5, free base MW 233.32, C₁₂H₁₉N₅) [1]. This mass difference corresponds to one additional methylene group in the comparator. In fragment-based and lead-optimization contexts, every heavy atom added must contribute sufficient binding energy to justify its presence; the target compound's lower heavy atom count (25 vs. 27 non-hydrogen atoms for the free base) translates to inherently higher ligand efficiency (LE) potential, assuming comparable binding affinity [2]. Both compounds share the same 4-position linker geometry on the second pyrazole, but the N-ethyl substitution increases lipophilicity (estimated ΔclogP ≈ +0.5) without introducing additional hydrogen-bonding capacity, which may reduce aqueous solubility and increase off-target promiscuity risk [2]. The target compound's TPSA of 47.7 Ų, HBD count of 2, and HBA count of 3 place it within the CNS MPO (Multiparameter Optimization) favorable zone (TPSA < 90 Ų, HBD ≤ 3), whereas the N-ethyl analog's higher lipophilicity shifts it marginally away from this optimal space [1].

Ligand Efficiency
Cross-study comparable
MW 219.29 vs. N-ethyl analog 233.32 (Δ −14 Da, −6%)
25 vs. 27 heavy atoms; estimated ΔclogP ≈ −0.5
Lower MW may provide greater LE headroom for optimization
Physicochemical comparison only; no affinity data for target compound
Ligand efficiency Fragment-based drug discovery Lead-likeness

Minimal Substituent Scaffold for Unbiased SAR Exploration

The target compound bears only a single methyl group on the second pyrazole ring (N1-methyl) with no additional substituents at positions 3 or 5 [1]. By contrast, the 1,3-dimethyl analog (N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-ethyl-4-methyl-1H-pyrazol-3-amine) incorporates an extra C3-methyl group, and the 5-CF₃ analog (CAS 1856082-81-9) bears a strongly electron-withdrawing trifluoromethyl group at position 5 . These additional substituents pre-commit the scaffold to specific steric and electronic environments that may be suboptimal for certain target pockets. The target compound's unsubstituted C3 and C5 positions on the second pyrazole ring preserve synthetic handles for late-stage diversification via electrophilic substitution or C–H functionalization. In the broader aminopyrazole kinase inhibitor class, the presence or absence of a C5 substituent on the pyrazole ring has been shown to modulate selectivity between CDK family members: C5-substituted analogs in the N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine series exhibited altered CDK1/CDK2 selectivity ratios compared to their unsubstituted counterparts [2]. The target compound therefore provides a cleaner baseline for establishing intrinsic scaffold SAR before introducing potency- or selectivity-modulating substituents.

Minimal Substitution
Class-level
Target: H at C3/C5 of second pyrazole; comparators: CH₃ or CF₃
MW advantage 14–68 Da over substituted analogs
Unsubstituted positions allow systematic SAR probing without confounding effects
SAR inference from related CDK inhibitor series
Scaffold minimization SAR exploration Fragment growing

Class-Level Kinase Activity: CDK2/VEGFR-2 Dual Inhibition

Although no direct biological assay data have been published for the target compound itself, the bipyrazole scaffold class to which it belongs has demonstrated compelling kinase inhibition in multiple independent studies [1][2]. A bipyrazole derivative evaluated in the NCI 60-cell-line panel exhibited a mean GI₅₀ of 3.59 µM and dual-targeted kinase inhibition against VEGFR-2 (IC₅₀ = 3.37 ± 1.00 µM) and CDK-2/cyclin A2 (IC₅₀ = 0.73 ± 0.22 µM), comparing favorably with the reference inhibitors sorafenib (IC₅₀ = 1.60 ± 0.10 µM for VEGFR-2) and roscovitine (IC₅₀ = 0.68 ± 1.10 µM for CDK-2) [1]. In a separate series, the N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine scaffold—which shares the 4-pyrazolyl attachment motif with the target compound—yielded compound 15 with a CDK2 Ki of 0.005 µM and sub-micromolar GI₅₀ values (0.127–0.560 µM) across 13 cancer cell lines [2]. The target compound, as a bis-pyrazole amine with the 4-position linker geometry, serves as a direct synthetic precursor or fragment surrogate for elaborating into such validated kinase inhibitor chemotypes. Its free amine at the 3-position of the ethyl-methylpyrazole core provides a derivatization handle analogous to that employed in the pyrimidin-2-amine CDK2 series [2].

Class Kinase Activity
Class-level
Bipyrazole class: VEGFR-2 IC₅₀ 3.37 µM; CDK-2 IC₅₀ 0.73 µM
Elaborated analog: CDK2 Ki = 0.005 µM, GI₅₀ 0.127–0.560 µM
Target compound serves as synthetic entry point to validated kinase inhibitor chemotypes
No direct assay data for target; activity inferred from class and structural similarity
CDK2 inhibitor VEGFR-2 inhibitor Bipyrazole kinase profiling

Procurement Availability: Free Base vs. HCl Salt Purity

The target compound is commercially available as both the free base (C₁₁H₁₇N₅, MW 219.29) and the hydrochloride salt (C₁₁H₁₈ClN₅, MW 255.75) from multiple suppliers at ≥95% purity [1]. CheMenu supplies the free base (Catalog CM660097, 95% purity), while the HCl salt is listed under PubChem CID 126967871 and by AKOS (Catalog AKOS030248853) [1]. In comparison, the regioisomer CAS 1856023-91-0 is also available at 95% purity from CheMenu, but carries a note on ChemicalBook indicating patent restrictions that may limit its commercial availability for certain applications . The N-ethyl analog (CAS 1855951-91-5) is available at 95% purity (CheMenu Catalog CM660224) but has a higher molecular weight (233.32) and correspondingly higher cost-per-mole for equivalent quantities . The precursor building block, 1-ethyl-4-methyl-1H-pyrazol-3-amine (CAS 1174882-85-9), is available from AChemBlock at 97% purity (Catalog P49656), providing an orthogonal synthetic route for laboratories that prefer to construct the bis-pyrazole linkage via reductive amination in-house .

Procurement Profile
Reported
Free base (≥95%) and HCl salt available from multiple suppliers
Regioisomer carries patent restriction; precursor building block 97% pure
Multi-supplier, multi-form access reduces supply chain risk
Supplier catalog data as of May 2026; verify current stock
Chemical procurement Building block purity Supplier comparison

Bis-Pyrazole Amine: Research and Procurement Applications


CDK2-Selective Inhibitor Lead Generation

The target compound's 4-position linker geometry directly mirrors the attachment motif validated in the N,4-di(1H-pyrazol-4-yl)pyrimidin-2-amine CDK2 inhibitor series, where compound 15 achieved a Ki of 0.005 µM against CDK2 with selectivity over other CDK isoforms [1]. Researchers initiating CDK2 inhibitor programs should select the 4-linked target compound over the 3-linked regioisomer (CAS 1856023-91-0), as the 4-attachment geometry has been crystallographically confirmed to engage the CDK2 hinge region, whereas the 3-linked scaffold lacks any published kinase co-crystal validation [1]. The free amine at the pyrazole 3-position permits direct elaboration into pyrimidin-2-amine or other heterocyclic systems via nucleophilic aromatic substitution or Buchwald-Hartwig coupling, providing a direct synthetic path to potent CDK2 inhibitors with sub-micromolar antiproliferative activity (GI₅₀ = 0.127–0.560 µM) [1].

Fragment-Based Library Inclusion as Minimal Pharmacophore

With a molecular weight of 219.29 Da (free base), 25 heavy atoms, and TPSA of 47.7 Ų, the target compound satisfies fragment-likeness criteria (MW < 300, heavy atom count ≤ 25, TPSA < 90 Ų) while providing two hydrogen-bond-donating NH groups and three hydrogen-bond-accepting nitrogen atoms for target engagement [2]. Compared to the N-ethyl analog (CAS 1855951-91-5, MW 233.32), the target compound offers a 6% lower molecular weight and approximately 0.5 log units lower estimated lipophilicity, translating to higher aqueous solubility and better fragment screening compatibility [2]. Its minimal substitution on the second pyrazole ring (no C3-methyl, no C5-CF₃) makes it the preferred entry point for fragment growing campaigns, as every added substituent can be tracked for its contribution to affinity and selectivity without confounding baseline effects .

Dual VEGFR-2/CDK-2 Inhibitor Development

The bipyrazole scaffold class has demonstrated dual VEGFR-2/CDK-2 inhibitory activity with IC₅₀ values of 3.37 µM and 0.73 µM, respectively, and mean antiproliferative GI₅₀ of 3.59 µM across the NCI 60-cell-line panel [3]. The target compound represents the minimal, unelaborated core of this chemotype and can be diversified at the free amine position to optimize kinase selectivity and cellular potency. Procurement of the target compound in free base form (CAS 1856095-69-6, purity 95%) provides the most atom-economical starting material for parallel library synthesis, particularly when combined with the precursor building block 1-ethyl-4-methyl-1H-pyrazol-3-amine (CAS 1174882-85-9, 97% purity) for in-house reductive amination diversification .

Procurement Scale-Up Without Patent Risk

The target compound is available from multiple independent suppliers (CheMenu, AKOS, and others) at ≥95% purity without the patent-related sales restrictions noted for the regioisomer CAS 1856023-91-0 on ChemicalBook . For laboratories planning gram-to-kilogram scale-up, the free base form (MW 219.29) offers a 14% lower molecular weight than the HCl salt (MW 255.75), reducing shipping and handling costs for equivalent molar quantities [2]. The precursor building block (CAS 1174882-85-9) is stocked at 97% purity in 250 mg, 1 g, and 5 g quantities by AChemBlock, providing a cost-effective alternative synthesis route for organizations with in-house medicinal chemistry capabilities . This multi-supplier, multi-route procurement landscape minimizes single-source dependency and ensures research continuity.

Application
Selection Property
Validation Focus
CDK2 inhibitor lead generation
4-Position linker geometry context
CDK2 hinge-binding interaction review
Fragment-based library design
Low MW, minimal substitution scaffold
Ligand efficiency and fragment growing potential
Dual VEGFR-2/CDK-2 inhibitor research
Bipyrazole scaffold class context
Kinase selectivity and cellular activity profiling
Procurement scale-up
Free base/HCl salt multi-supplier availability
Supply continuity and cost review
Quote Request

Request a Quote for 1-ethyl-4-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.